Cas no 264600-81-9 (Carbamic acid,2-pyrimidinyl-, 1,1-dimethylethyl ester (9CI))

Carbamic acid,2-pyrimidinyl-, 1,1-dimethylethyl ester (9CI) structure
264600-81-9 structure
Product Name:Carbamic acid,2-pyrimidinyl-, 1,1-dimethylethyl ester (9CI)
CAS No:264600-81-9
MF:C9H13N3O2
MW:195.218421697617
CID:247662
PubChem ID:10976384
Update Time:2025-04-19

Carbamic acid,2-pyrimidinyl-, 1,1-dimethylethyl ester (9CI) Chemical and Physical Properties

Names and Identifiers

    • Carbamic acid,2-pyrimidinyl-, 1,1-dimethylethyl ester (9CI)
    • tert-butyl N-(2-pyrimidyl)carbamate
    • NAUXZQFUDGBSEZ-UHFFFAOYSA-N
    • tert-Butyl pyrimidin-2-ylcarbamate
    • TERT-BUTYL N-(PYRIMIDIN-2-YL)CARBAMATE
    • tert-Butylpyrimidin-2-ylcarbamate
    • 2-(t-butoxycarbonylamino)pyrimidine
    • 264600-81-9
    • Tert-butyl N-pyrimidin-2-ylcarbamate
    • SCHEMBL1029793
    • Inchi: 1S/C9H13N3O2/c1-9(2,3)14-8(13)12-7-10-5-4-6-11-7/h4-6H,1-3H3,(H,10,11,12,13)
    • InChI Key: NAUXZQFUDGBSEZ-UHFFFAOYSA-N
    • SMILES: O(C(NC1N=CC=CN=1)=O)C(C)(C)C

Computed Properties

  • Exact Mass: 195.100776666g/mol
  • Monoisotopic Mass: 195.100776666g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 195
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.6
  • Topological Polar Surface Area: 64.1Ų
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